4,4’-Methylenedianiline

• CAS No.: 101-77-9
• Product Name: 4,4’-Methylenedianiline
• Molecular Formula: C13H14N2; NH2C6H4CH2C6H4NH2; C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 4-[(4-aminophenyl)methyl]aniline
• Standard InChI: InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
• Standard InChIKey: YBRVSVVVWCFQMG-UHFFFAOYSA-N
• Impurities: 2,4-diaminodiphenylmethane isomer, up to 3%
• SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
• Boiling Point: 748 to 750 °F at 768 mm Hg (NTP, 1992); 398.0 °C; 398 °C; at 102kPa: 398-399 °C; 748°F
• Colorform: Crystals from water or benzene; Tan flakes, lumps, or pearly leaflets from benzene; Plates or needles (water); plates (benzene); Light-brown crystals; Light tan to white crystalline solid
• Density: 1.15 at 77 °F (NTP, 1992); 1.070 g/mL at 103 °C; 0.5 g/cm³; 1.15; 1.06 (Liquid at 212°F)
• Flash Point: 430 °F (NTP, 1992); 428 °F (220 °C) (closed cup); 220 °C c.c.; 430°F; 374°F
• Melting Point: 197 to 198 °F (NTP, 1992); 92.5 °C; 92.5°C; 91.5-92 °C; 198°F
• Physical Description: 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.; DryPowder; Liquid; OtherSolid; OtherSolid, Liquid; Solid; COLOURLESS-TO-PALE-YELLOW FLAKES WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR.; Pale-brown, crystalline solid with a faint, amine-like odor.
• Description: 4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber.; 4, 4'-Methylenedianiline, also known as di-(4-aminophenyl)methane or DDM, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. 4, 4'-Methylenedianiline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4, 4'-methylenedianiline is primarily located in the membrane (predicted from logP). 4, 4'-Methylenedianiline can be biosynthesized from diphenylmethane. 4, 4'-Methylenedianiline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.
• Related CAS: 13552-44-8 (di-hydrochloride); 21646-20-8 (hydrochlorideCl[3:1])
• Shelf Life: OXIDIZES IN AIR; PALE YELLOW CRYSTALS TURN DARK COLOR WHEN EXPOSED TO AIR.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.01 M; Slightly sol in cold water. Very sol in alcohol, benzene, ether; Solubility (g/100mL solvent at 25 °C): 273.0 in acetone; 9.0 in benzene; 0.7 in carbon tetrachloride; 9.5 in ethyl ether; 143.0 in methanol; 0.1 in water; In water, 1.00X10+3 mg/L at 25 °C; 1 mg/mL at 25 °C; Solubility in water: poor; 0.1%
• Synonyms: p,p’-Methylenebisaniline; 4,4-Diaminodiphenylmethane; 4,4’-Diaminobiphenylmethane; 4,4’-Diaminodiphenylenemethane; 4,4’-Diaminophenylmethane; 4,4’-Diphenylmethanediamine; 4,4’-Methylenebis(aniline); 4,4’-Methylenebis(benzenamine); 4,4’-Methylenediben
• Vapor Density: 6.8 (NTP, 1992) (Relative to Air); 6.8 (Air = 1); 6.8
• Vapor Pressure: 1e-07 mm Hg at 77 °F (calculated) (NTP, 1992); 2.03X10-7 mm Hg at 25 °C; Vapor pressure, Pa at 197 °C: 133; 0.0000002 mmHg at 77°F; (77°F): 0.0000002 mmHg
• PubChem Compound: 7577
• Last Modified: Nov 11 2021